Formaldehyde;2-hydroxybenzenesulfonic acid

• CAS No.: 61792-58-3
• Molecular Formula: C7H8O5S
• Molecular Weight: 204.20 g/mol
• IUPAC Name: formaldehyde;2-hydroxybenzenesulfonic acid
• InChI: InChI=1S/C6H6O4S.CH2O/c7-5-3-1-2-4-6(5)11(8,9)10;1-2/h1-4,7H,(H,8,9,10);1H2
• InChI Key: QJAUKMLCDVOYNX-UHFFFAOYSA-N
• Canonical SMILES: C=O.C1=CC=C(C(=C1)O)S(=O)(=O)O
• Related CAS: 61792-58-3; 50973-35-8

Description

Formaldehyde;2-hydroxybenzenesulfonic acid is a compound formed by the reaction of formaldehyde with 2-hydroxybenzenesulfonic acid. Formaldehyde is a simple aldehyde, while 2-hydroxybenzenesulfonic acid is an arenesulfonic acid with a hydroxyl group attached to the benzene ring. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of formaldehyde;2-hydroxybenzenesulfonic acid typically involves a straightforward hydrothermal method. In this process, formaldehyde reacts with 2-hydroxybenzenesulfonic acid under controlled conditions to form the desired compound. The reaction is usually carried out in an aqueous solution at elevated temperatures to facilitate the formation of the product .

Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of catalysts and controlled reaction environments are common practices to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: Formaldehyde;2-hydroxybenzenesulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reaction conditions.

Reduction: Reduction reactions can convert the compound into simpler forms.

Substitution: Substitution reactions involve the replacement of functional groups within the compound.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various reagents, including halogens and acids, are employed in substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while reduction can produce simpler organic compounds .

Scientific Research Applications

Formaldehyde;2-hydroxybenzenesulfonic acid has a wide range of scientific research applications:

Chemistry: It is used as a catalyst in various chemical reactions, including the dehydration of fructose and glucose to produce 5-hydroxymethylfurfural.

Biology: The compound is utilized in the study of enzyme-catalyzed reactions and metabolic pathways.

Medicine: Research on this compound includes its potential use in drug development and therapeutic applications.

Industry: The compound is employed in the production of biofuels, fine chemicals, and polymer monomers

Mechanism of Action

The mechanism of action of formaldehyde;2-hydroxybenzenesulfonic acid involves its interaction with various molecular targets and pathways. The compound can act as a catalyst, facilitating the conversion of substrates into desired products. It may also interact with enzymes and other proteins, influencing their activity and function. The specific pathways involved depend on the context of its application, such as in chemical reactions or biological systems .

Comparison with Similar Compounds

Formaldehyde;2-hydroxybenzenesulfonic acid can be compared with other similar compounds, such as:

Phenol: An organic hydroxy compound with a single hydroxy substituent on the benzene ring.

2-hydroxybenzenesulfonic acid: An arenesulfonic acid with a sulfo group at the C-2 position.

Uniqueness: What sets this compound apart is its combination of formaldehyde and 2-hydroxybenzenesulfonic acid, which imparts unique catalytic properties and reactivity. This makes it particularly valuable in applications requiring specific chemical transformations and reactions .